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Compound of Interest

Compound Name:
1,1-Dimethyl-4-acetylpiperazinium

iodide

Cat. No.: B1662546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for 1,1-Dimethyl-4-acetylpiperazinium iodide (CAS No. 75667-84-4). This document is

intended for use by professionals in research and drug development who may handle this

compound.

Introduction
1,1-Dimethyl-4-acetylpiperazinium iodide is a quaternary ammonium salt.[1] It is classified

as an agonist of nicotinic acetylcholine receptors (nAChR), which are involved in various

physiological processes.[2][3] As a biologically active compound, it is crucial to handle it with

appropriate safety precautions to minimize potential exposure and associated risks.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,1-Dimethyl-4-
acetylpiperazinium iodide is provided in the table below.
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Property Value Reference

CAS Number 75667-84-4 [2]

Molecular Formula C8H17IN2O [2]

Molecular Weight 284.14 g/mol [3]

Storage Temperature -20°C [2]

Hazard Identification and Safety Precautions
While a specific GHS classification for 1,1-Dimethyl-4-acetylpiperazinium iodide is not

readily available, it is prudent to handle it as a potentially hazardous substance.[4] General

precautions for handling quaternary ammonium compounds should be followed.[5][6]

Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause irritation to the skin, eyes, and respiratory tract.

Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

Hand Protection: Wear chemical-resistant gloves. Inspect gloves prior to use and dispose

of them properly after handling.[4]

Body Protection: Wear a lab coat or other protective clothing.[4]

Respiratory Protection: If dusts or aerosols may be generated, use a NIOSH-approved

respirator.[4]
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Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[4]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. Seek medical

attention if irritation persists.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Seek immediate

medical attention.

[4]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

[4]

Storage and Handling
Proper storage and handling are essential to maintain the integrity of the compound and

ensure safety.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] The

recommended storage temperature is -20°C.[2]
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Handling: Avoid the formation of dust and aerosols.[4] Use non-sparking tools.[4] Prevent fire

caused by electrostatic discharge.[4]

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the area.

Wear appropriate PPE.

Avoid breathing dust.

Carefully sweep up the spilled material and place it in a suitable, closed container for

disposal.[4]

Clean the spill area thoroughly.

Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.[4]

Experimental Protocols
While specific experimental protocols involving 1,1-Dimethyl-4-acetylpiperazinium iodide
were not found in the safety-focused literature search, a general protocol for a preliminary in

vitro safety assessment is provided below.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method to assess the potential of a compound to cause cell

death.

Cell Culture:

Plate a suitable cell line (e.g., HEK293, SH-SY5Y) in a 96-well plate at a predetermined

density.
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Incubate the cells for 24 hours to allow for attachment.

Compound Treatment:

Prepare a stock solution of 1,1-Dimethyl-4-acetylpiperazinium iodide in a suitable

solvent (e.g., sterile water or DMSO).

Prepare serial dilutions of the compound in cell culture medium to achieve the desired final

concentrations.

Remove the old medium from the cells and add the medium containing the different

concentrations of the compound. Include a vehicle control (medium with solvent) and an

untreated control.

Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

MTT Assay:

Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) in phosphate-buffered saline (PBS).

Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution

of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

Read the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the untreated

control.

Plot the cell viability against the compound concentration to determine the IC50 value (the

concentration at which 50% of the cells are viable).

Visualizations
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Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,1-Dimethyl-4-acetylpiperazinium iodide.

Emergency Response Logic

Caption: Decision tree for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1662546#1-1-dimethyl-4-acetylpiperazinium-
iodide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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